(3-Methylcyclohexyl)(2-methylphenyl)methanamine

Specification

• CAS No.: 1250350-11-8
• Molecular Formula: C15H23N
• Molecular Weight: 217.35 g/mol
• IUPAC Name: (3-methylcyclohexyl)-(2-methylphenyl)methanamine
• Standard InChI: InChI=1S/C15H23N/c1-11-6-5-8-13(10-11)15(16)14-9-4-3-7-12(14)2/h3-4,7,9,11,13,15H,5-6,8,10,16H2,1-2H3
• Standard InChI Key: FOGSJWPUWBXGDC-UHFFFAOYSA-N
• SMILES: CC1CCCC(C1)C(C2=CC=CC=C2C)N
• Canonical SMILES: CC1CCCC(C1)C(C2=CC=CC=C2C)N

Introduction

Chemical Identity and Structural Characteristics

(3-Methylcyclohexyl)(2-methylphenyl)methanamine features a distinctive molecular structure consisting of a 3-methylcyclohexyl group and a 2-methylphenyl (o-tolyl) group connected by a methanamine bridge. This arrangement creates a molecule with interesting conformational properties and potential functional applications. The compound's structure combines aliphatic and aromatic regions, potentially offering versatile binding capabilities in biological systems.

Basic Identification Parameters

The compound is uniquely identified through several standard chemical identifiers. Its Chemical Abstracts Service (CAS) registry number is 1250350-11-8, providing a definitive identification in chemical databases. The International Chemical Identifier (InChI) key for the compound is FOGSJWPUWBXGDC-UHFFFAOYNA-N, which encodes its structural information in a standardized format. This primary key allows researchers to unambiguously identify the compound across various chemical databases and literature sources.

Physical and Chemical Properties

The physicochemical properties of (3-Methylcyclohexyl)(2-methylphenyl)methanamine define its behavior in various environments and applications. These properties are summarized in the following table:

Property	Value	Reference
Molecular Weight	217.356 g/mol
Molecular Formula	C₁₅H₂₃N
Physical State	Not specified	-
Purity (Commercial)	98%
Solubility	Not specified	-
Melting Point	Not specified
Boiling Point	Not specified

The compound's relatively moderate molecular weight suggests potential for reasonable membrane permeability, which could be advantageous for pharmaceutical applications if the compound demonstrates relevant bioactivity. The high purity level (98%) in commercial samples indicates that high-quality material has been available for research purposes, though the compound is currently listed as discontinued from commercial sources.

Structural Relationships and Comparisons

Understanding (3-Methylcyclohexyl)(2-methylphenyl)methanamine in the context of related compounds provides valuable insights into its potential properties and applications.

Structural Components Analysis

The compound can be conceptually divided into its constituent parts to understand its structural relationships. One key component is the 3-methylcyclohexyl group, which is related to 1-(3-Methylcyclohexyl)methanamine (CAS: 34147-55-2). This primary amine has been documented in chemical literature since at least 1919, suggesting long-standing interest in compounds containing this structural unit. The other major component, the 2-methylphenyl (o-tolyl) group, contributes aromatic character to the molecule, potentially enhancing its interaction with biological targets that have aromatic binding pockets.

Comparison with Related Compounds

Several related compounds help contextualize the potential properties of (3-Methylcyclohexyl)(2-methylphenyl)methanamine:

• (3-methoxy-2-methylphenyl)methanamine (C₉H₁₃NO) shares the methylphenyl component but features a methoxy substituent and lacks the cyclohexyl group.

• N-[(2-methylphenyl)methyl]-1-[4-[[(2-methylphenyl)methylamino]methyl]cyclohexyl]methanamine represents a more complex analog with multiple 2-methylphenyl groups and a cyclohexyl component.

• (3-Methylcyclohexyl)-(3-methylcyclopentyl)methanone shares the 3-methylcyclohexyl component but incorporates a ketone linkage to a cyclopentyl group rather than an amine linkage to a phenyl group.

These structural relationships suggest potential similarities in physical properties or synthesis pathways, though the specific biological or chemical applications may differ significantly.